(3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: (3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol
• InChI: InChI=1S/C8H17NO2/c1-3-8(6-10)4-7(11)5-9(8)2/h7,10-11H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key: SWUGGFXATXVESR-HTQZYQBOSA-N
• Isomeric SMILES: CC[C@@]1(C[C@H](CN1C)O)CO
• Canonical SMILES: CCC1(CC(CN1C)O)CO

Description

(3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol is a chiral compound with a pyrrolidine ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol typically involves the use of chiral starting materials and catalysts to ensure the correct stereochemistry. One common method involves the reduction of a suitable precursor using lithium borohydride in tetrahydrofuran at low temperatures . The reaction conditions are carefully controlled to maintain the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The compound can be further reduced to form different derivatives.

Substitution: The hydroxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride and sodium borohydride are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and acid chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield aldehydes or carboxylic acids, while substitution can introduce various functional groups into the molecule.

Scientific Research Applications

(3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol has several scientific research applications:

Chemistry: It is used as a chiral building block in the synthesis of complex organic molecules.

Biology: The compound can be used in the study of enzyme mechanisms and protein-ligand interactions.

Industry: It can be used in the production of fine chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of (3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol involves its interaction with specific molecular targets. The hydroxymethyl group can form hydrogen bonds with enzymes or receptors, influencing their activity. The stereochemistry of the compound plays a crucial role in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• (1R,2S,3R,5R)-3-Amino-5-(hydroxymethyl)cyclopentane-1,2-diol
• (2S,3R,4R,5R)-3,4-Dihydroxy-5-hydroxymethyl)pyrrolidine-2-carboxylic acid

Uniqueness

(3R,5R)-5-ethyl-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol is unique due to its specific stereochemistry and the presence of both an ethyl and hydroxymethyl group on the pyrrolidine ring. This combination of features makes it a valuable compound for various applications, particularly in the synthesis of chiral molecules and the study of stereochemical effects in biological systems.